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Compound of Interest

Compound Name: 1-Decyl-4-isocyanobenzene

Cat. No.: B15414606 Get Quote

Technical Guide: 1-Decyl-4-isocyanobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical data, synthesis, and

potential experimental workflows for 1-Decyl-4-isocyanobenzene. Due to the limited

availability of a specific CAS number in public databases for this compound, this guide infers

properties and protocols based on its direct precursor, 4-Decylaniline, and established

synthetic methodologies for aryl isocyanides.

Chemical Data
While a specific CAS Registry Number for 1-Decyl-4-isocyanobenzene has not been

identified in publicly accessible databases, its molecular formula is C₁₇H₂₅N. Quantitative data

for its direct precursor, 4-Decylaniline, is readily available and provides a basis for

understanding the physicochemical properties of the final compound.

Table 1: Chemical Data for 4-Decylaniline (Precursor)
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Property Value CAS Number

Molecular Formula C₁₆H₂₇N 37529-30-9

Molecular Weight 233.39 g/mol 37529-30-9

Melting Point 23-25 °C 37529-30-9[1]

Boiling Point 218-220 °C at 14 mmHg 37529-30-9[1][2]

Density 0.895 g/cm³ 37529-30-9[3]

Refractive Index 1.51 37529-30-9[1]

Solubility Insoluble in water 37529-30-9[2]

Synthesis Protocol
The synthesis of 1-Decyl-4-isocyanobenzene can be achieved through a two-step process

starting from 4-Decylaniline. This involves the formylation of the aniline to yield N-(4-

decylphenyl)formamide, followed by the dehydration of the formamide to the target isocyanide.

Step 1: Formylation of 4-Decylaniline
Reaction:

4-Decylaniline + Formic Acid → N-(4-decylphenyl)formamide + H₂O

Methodology:

In a round-bottom flask equipped with a reflux condenser, dissolve 4-Decylaniline (1

equivalent) in an excess of formic acid.

Heat the reaction mixture to reflux and maintain for 4-6 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, allow the mixture to cool to room temperature.

Pour the cooled mixture into ice-water to precipitate the N-(4-decylphenyl)formamide.
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Filter the precipitate, wash thoroughly with water until the filtrate is neutral, and dry under

vacuum.

Step 2: Dehydration of N-(4-decylphenyl)formamide
Reaction:

N-(4-decylphenyl)formamide + Dehydrating Agent → 1-Decyl-4-isocyanobenzene +

Byproducts

Methodology (using Phosphorus Oxychloride):

In a three-necked flask equipped with a dropping funnel, a mechanical stirrer, and a nitrogen

inlet, dissolve N-(4-decylphenyl)formamide (1 equivalent) in a suitable anhydrous solvent

such as dichloromethane or pyridine.

Cool the solution to 0 °C in an ice bath.

Slowly add phosphorus oxychloride (POCl₃, 1.1 equivalents) dropwise to the cooled solution

while stirring vigorously.

After the addition is complete, allow the reaction mixture to stir at 0 °C for 1-2 hours, then let

it warm to room temperature and stir for an additional 2-4 hours.

Monitor the reaction by TLC or infrared spectroscopy (disappearance of the amide C=O

stretch and appearance of the isocyanide -N≡C stretch).

Once the reaction is complete, carefully pour the mixture into a beaker of ice-cold saturated

sodium bicarbonate solution to neutralize the excess acid.

Extract the aqueous layer with dichloromethane or diethyl ether.

Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

Remove the solvent under reduced pressure. The crude product can be purified by column

chromatography on silica gel.

Experimental Workflow and Logical Relationships
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The synthesis and subsequent use of 1-Decyl-4-isocyanobenzene in a research context can

be visualized as a logical workflow.

Synthesis Workflow
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Caption: Synthesis and application workflow for 1-Decyl-4-isocyanobenzene.

Signaling Pathways
Currently, there is no specific information available in the scientific literature regarding the

interaction of 1-Decyl-4-isocyanobenzene with known signaling pathways. Given its structure,
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it could be investigated for its potential to modulate pathways involved in cellular processes

where lipophilic compounds play a role. A hypothetical screening workflow is presented below.

1-Decyl-4-isocyanobenzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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isocyanobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
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decyl-4-isocyanobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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